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DIETHYLENE GLYCOL ETHYL

PENTYL ETHER

Cat. No.: B579879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Molecular Identity
Diethylene glycol ethyl pentyl ether is an unsymmetrical ether of diethylene glycol, featuring

both an ethyl and a pentyl group. While a CAS number (18854-46-1) is registered for a

substance with this name, detailed and verified physicochemical data in major chemical

databases remains scarce and at times conflicting. This guide proceeds with the scientifically

presumed structure of 2-(2-pentyloxyethoxy)ethanol, etherified at the terminal hydroxyl group

with an ethyl group, leading to the IUPAC name 1-(2-(2-pentyloxyethoxy)ethoxy)ethane.

This document provides a comprehensive overview of its calculated molecular weight and a

comparative analysis of related, well-characterized diethylene glycol ethers. It further details a

generalized experimental protocol for its synthesis via the Williamson ether synthesis, a

common method for producing unsymmetrical ethers. A summary of the toxicological profile of

related glycol ethers is also included to provide a context for its potential biological effects.

Physicochemical Data
The following table summarizes the calculated molecular weight for Diethylene Glycol Ethyl
Pentyl Ether and the experimental data for closely related diethylene glycol ethers for

comparative purposes.
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Compound
Chemical
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL
at 20°C)

Diethylene

Glycol Ethyl

Pentyl Ether

(calculated)

C₁₁H₂₄O₃ 204.31[1] N/A N/A

Diethylene

Glycol Diethyl

Ether

C₈H₁₈O₃ 162.23[2] 180-190[3]
0.909 (at 25°C)

[3]

Diethylene

Glycol

Monopentyl

Ether

C₉H₂₀O₃ 176.26 N/A N/A

Diethylene

Glycol Monoethyl

Ether

C₆H₁₄O₃ 134.17[4] 202.7[5] 0.99[6]

Diethylene

Glycol

Monophenyl

Ether

C₁₀H₁₄O₃ 178.21 N/A N/A

N/A: Data not readily available in the searched literature.

Experimental Protocol: Synthesis of Diethylene
Glycol Ethyl Pentyl Ether
The Williamson ether synthesis is a versatile and widely used method for the preparation of

unsymmetrical ethers.[7][8][9] This protocol outlines the general steps for the synthesis of

diethylene glycol ethyl pentyl ether, which can be adapted and optimized based on

laboratory conditions and available starting materials.
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Principle: The synthesis involves a two-step, one-pot reaction. First, diethylene glycol

monopentyl ether is deprotonated with a strong base to form an alkoxide. Subsequently, this

alkoxide acts as a nucleophile and reacts with an ethyl halide in an Sₙ2 reaction to form the

desired unsymmetrical ether.

Materials:

Diethylene glycol monopentyl ether

Sodium hydride (NaH) or other suitable strong base (e.g., potassium hydride)

Ethyl bromide or ethyl iodide

Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dimethylformamide (DMF))

Quenching solution (e.g., saturated aqueous ammonium chloride)

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

Preparation of the Alkoxide:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a nitrogen inlet, add a molar equivalent of sodium hydride to a

solution of diethylene glycol monopentyl ether in the chosen anhydrous aprotic solvent.

Stir the mixture at room temperature under an inert atmosphere (nitrogen or argon) until

the evolution of hydrogen gas ceases, indicating the complete formation of the sodium

alkoxide.

Ether Formation:

To the freshly prepared alkoxide solution, add a slight molar excess (e.g., 1.1 equivalents)

of ethyl bromide or ethyl iodide dropwise at a controlled temperature (e.g., 0 °C to room

temperature) to manage any exothermic reaction.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for a period determined by reaction monitoring (e.g., by thin-layer

chromatography).

Work-up and Purification:

Cool the reaction mixture to room temperature and carefully quench the excess sodium

hydride by the slow addition of the quenching solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent.

Combine the organic extracts and wash them with brine.

Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent in

vacuo.

Purify the crude product by fractional distillation under reduced pressure or by column

chromatography to obtain the pure diethylene glycol ethyl pentyl ether.

Visualization of the Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of diethylene glycol
ethyl pentyl ether via the Williamson ether synthesis.
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Caption: Williamson Ether Synthesis Workflow

Toxicology and Potential Applications of Related
Glycol Ethers
Due to the lack of specific toxicological data for diethylene glycol ethyl pentyl ether, this

section provides an overview of the known toxicological properties of other diethylene glycol

ethers, which can serve as a preliminary guide for handling and safety considerations.
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General Toxicology of Diethylene Glycol Ethers:

Acute Toxicity: Generally, glycol ethers exhibit low to moderate acute toxicity.[10]

Irritation: They are generally not considered to be significant skin irritants upon acute

exposure, though prolonged or repeated contact may cause irritation.[10] Some can cause

eye irritation.[11]

Metabolism: The primary route of metabolism for glycol ethers with a free hydroxyl group is

oxidation via alcohol dehydrogenase to form alkoxy acetic acids.[10]

Reproductive and Developmental Toxicity: Certain glycol ethers, particularly the shorter-

chain ones, have been associated with reproductive and developmental toxicity in animal

studies.[12][13]

Systemic Effects: High doses of some glycol ethers have been shown to affect the liver and

kidneys in animal studies.[10] Ingestion of diethylene glycol itself can lead to acute renal

failure.[14]

Potential Applications:

Based on the properties of other diethylene glycol ethers, potential applications for diethylene
glycol ethyl pentyl ether could include:

Solvent: Due to their dual nature (ether and alcohol functionalities), glycol ethers are

excellent solvents for a wide range of substances, including resins, dyes, and oils.[5][15][16]

They are often used in paints, coatings, and cleaning products.[17]

Chemical Intermediate: The hydroxyl group in mono-ethers can serve as a starting point for

further chemical synthesis.

Coupling Agent: They can act as coupling agents to form stable mixtures of otherwise

immiscible liquids, such as water and organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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